Cas no 500013-36-5 (tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate)
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate
- 1-Boc-4-(2-Ethoxycarbonyl-acetyl)piperidine
- 4-(2-ethoxycarbonylacetyl)piperidine-1-carboxylic acid tert-butyl ester
- 4-(2-ethoxycarbonylacetyl)-piperidine-1-carboxylic acid tertbutyl ester
- 4-(3-hydroxy-benzyl)-piperazine-1-carboxylic acid tert-butyl ester
- AC1O7SB4
- ChemDiv2_002911
- CTK4J0518
- N-(T-BUTOXYCARBONYL)-4-(2-ETHOXYCARBONYL-ACETYL) PIPERIDINE
- N-BOC-4-(2-ETHOXYCARBONYL-ACETYL)-PIPERIDINE
- SureCN583783
- EN300-7396492
- 1-Boc-4-(3-hydroxybenzyl)piperazine
- STL090016
- 1-Piperazinecarboxylic acid, 4-[(3-hydroxyphenyl)methyl]-,1,1-dimethylethyl ester
- AKOS005174237
- SCHEMBL2194827
- ALBB-013384
- LS-04160
- MFCD14635733
- AB8702
- 1-piperazinecarboxylic acid, 4-[(3-hydroxyphenyl)methyl]-, 1,1-dimethylethyl ester
- tert-butyl 4-[(3-hydroxyphenyl)methyl]piperazine-1-carboxylate
- 500013-36-5
- MMDYGRXGSLIGAG-UHFFFAOYSA-N
-
- MDL: MFCD14635733
- Inchi: 1S/C16H24N2O3/c1-16(2,3)21-15(20)18-9-7-17(8-10-18)12-13-5-4-6-14(19)11-13/h4-6,11,19H,7-10,12H2,1-3H3
- InChI Key: MMDYGRXGSLIGAG-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(CC2C=CC=C(C=2)O)CC1)=O
Computed Properties
- Exact Mass: 292.17882
- Monoisotopic Mass: 292.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 53Ų
Experimental Properties
- PSA: 53.01
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB408432-500 mg |
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate |
500013-36-5 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB408432-1 g |
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate |
500013-36-5 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB408432-5 g |
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate |
500013-36-5 | 5g |
€907.00 | 2023-04-25 | ||
| TRC | T054690-250mg |
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate |
500013-36-5 | 250mg |
$ 275.00 | 2022-06-03 | ||
| TRC | T054690-500mg |
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate |
500013-36-5 | 500mg |
$ 450.00 | 2022-06-03 | ||
| TRC | T054690-1000mg |
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate |
500013-36-5 | 1g |
$ 720.00 | 2022-06-03 | ||
| abcr | AB408432-500mg |
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate; . |
500013-36-5 | 500mg |
€269.00 | 2025-04-18 | ||
| abcr | AB408432-5g |
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate; . |
500013-36-5 | 5g |
€877.00 | 2025-04-18 | ||
| abcr | AB408432-1g |
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate; . |
500013-36-5 | 1g |
€317.00 | 2025-04-18 | ||
| eNovation Chemicals LLC | Y1253977-1g |
1-Piperazinecarboxylic acid, 4-[(3-hydroxyphenyl)methyl]-,1,1-dimethylethyl ester |
500013-36-5 | 95% | 1g |
$325 | 2024-06-06 |
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate
CAS No. 500013-36-5: tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate
The compound CAS No. 500013-36-5, also known as tert-butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound is characterized by its unique structure, which combines a piperazine ring with a tert-butyl group and a hydroxyl-substituted benzyl moiety. The integration of these functional groups imparts distinctive chemical and biological properties, making it an interesting subject for scientific exploration.
Recent advancements in organic chemistry have shed light on the synthesis and characterization of this compound. Researchers have employed innovative methodologies to optimize the synthesis process, ensuring high yields and purity. The use of advanced spectroscopic techniques, such as NMR and MS, has enabled precise structural elucidation, confirming the integrity of the compound's molecular architecture. These findings underscore the importance of meticulous synthetic strategies in producing compounds with well-defined structures, which are essential for subsequent biological evaluations.
The biological activity of tert-butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate has been a focal point of recent studies. Investigations into its pharmacological properties have revealed promising results in various therapeutic areas. For instance, studies conducted in vitro have demonstrated its potential as a modulator of key cellular pathways involved in neurodegenerative diseases. Additionally, preliminary animal studies suggest that this compound may exhibit anti-inflammatory and antioxidant effects, further highlighting its therapeutic potential.
Another area of interest lies in the compound's role as a building block for more complex molecules. Its modular structure allows for easy functionalization, enabling chemists to design derivatives with enhanced bioavailability or selectivity. This versatility makes it an invaluable tool in drug discovery programs, where the ability to tweak molecular properties is crucial for optimizing therapeutic outcomes.
In terms of applications beyond medicine, CAS No. 500013-36-5 has shown promise in materials science. Its unique physical properties make it a candidate for use in advanced polymer systems or as a precursor for specialty chemicals. Researchers are actively exploring its potential in creating materials with tailored mechanical or electronic properties, which could find applications in industries ranging from electronics to aerospace.
From an environmental standpoint, understanding the ecological impact of this compound is equally important. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. These investigations are critical for ensuring that the compound can be safely used and disposed of without posing risks to ecosystems.
In conclusion, tert-butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate (CAS No. 500013-36-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and technology.
500013-36-5 (tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)